2-cyano-N-[3-(dimethylamino)propyl]acetamide

• IUPAC Name: 2-cyano-N-[3-(dimethylamino)propyl]acetamide
• InChI: InChI=1S/C8H15N3O/c1-11(2)7-3-6-10-8(12)4-5-9/h3-4,6-7H2,1-2H3,(H,10,12)
• InChI Key: WYXJGJIUAZLLCB-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CCCNC(=O)CC#N
• Molecular Formula: C8H15N3O
• DSSTOX Substance ID: DTXSID30407881
• Molecular Weight: 169.22 g/mol
• CAS RN: 15029-09-1

Description

2-cyano-N-[3-(dimethylamino)propyl]acetamide is an organic compound with the CAS Number: 15029-09-1. It has a molecular weight of 169.23 and its IUPAC name is 2-cyano-N-[3-(dimethylamino)propyl]acetamide. The compound is in liquid form.

Synthesis Analysis

The synthesis of cyanoacetamides, such as 2-cyano-N-[3-(dimethylamino)propyl]acetamide, can be carried out in several ways. The most versatile and economical method involves the treatment of various substituted aryl or heteryl amines with alkyl cyanoacetates, using different reaction conditions to yield cyanoacetamide derivatives. For instance, the direct treatment of different amines with methyl cyanoacetate without solvent at room temperature can afford the target N-substituted cyanoacetamide compounds.

Molecular Structure Analysis

The InChI code for 2-cyano-N-[3-(dimethylamino)propyl]acetamide is 1S/C8H15N3O/c1-11(2)7-3-6-10-8(12)4-5-9/h3-4,6-7H2,1-2H3,(H,10,12). This code provides a standard way to encode the compound’s molecular structure and formula.

Chemical Reactions Analysis

Cyanoacetamide-N-derivatives are considered one of the most important precursors for heterocyclic synthesis. They are utilized extensively as reactants where the carbonyl and the cyano functions of these compounds are suitably situated to enable reactions with common bidentate reagents to form a variety of heterocyclic compounds. The active hydrogen on C-2 of these compounds can take part in a variety of condensation and substitution reactions.

Physical And Chemical Properties Analysis

2-cyano-N-[3-(dimethylamino)propyl]acetamide is a liquid. Its molecular weight is 169.23.

Scientific Research Applications

Cyanoacetylation of Amines and Heterocyclic Synthesis

Cyanoacetamide derivatives serve as valuable precursors for heterocyclic compounds. Their carbonyl and cyano functional groups enable reactions with common bidentate reagents, leading to diverse heterocyclic structures. The active hydrogen on C-2 of these compounds participates in condensation and substitution reactions. .

Cytotoxic Efficacy

Recent investigations have highlighted the cytotoxic efficacy of certain cyanoacetamide derivatives. . Such findings underscore the compound’s potential in cancer research and treatment.

Thiophene Derivatives via Microwave Irradiation

Microwave-assisted reactions have been explored for the synthesis of thiophene derivatives. .

Conversion to Novel Acrylamide Derivatives

The cyanoacetamide derivative can be transformed into 2-cyano-3-(dimethylamino)-N-(4-phenylthiazol-2-yl) acrylamide. . These acrylamide derivatives may have applications in materials science or biochemistry.

Pharmaceutical Testing and Reference Standards

. Its well-defined structure and purity make it a valuable tool in pharmacological research.

Safety and Hazards

The compound has been classified with the hazard codes H302, H312, and H332. The precautionary statements associated with it are P264, P270, P280, P301 + P312 + P330, P302 + P352 + P312, P363, P402 + P404, and P501.

Synthesis routes and methods

Procedure details

Ethyl cyanoacetate (51.106 g, 0.4518 mole) was added to 3-(dimethylamino) propylamine (46.162 g, 0.4518 mole) in a 250 ml round bottom flask equipped with a magnetic stir bar. After stirring for approximately 0.5 hr, 50 ml of toluene was added. The clear orange liquid was stirred at room temperature for approximately 15 hours, after which the ethanol and toluene were removed via vacuum distillation. 2-Cyano-N-[3-(dimethylamino)propyl]acetamide was obtained in 96% yield.